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Compound of Interest

3-Methoxy-5-(2-
Compound Name:
phenylethyl)phenol

Cat. No.: B093078

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,
experimental protocols, and potential biological activities of 3-Methoxy-5-(2-
phenylethyl)phenol. The information is curated for professionals in research and drug
development, with a focus on presenting clear, actionable data and methodologies.

Chemical Properties

3-Methoxy-5-(2-phenylethyl)phenol, also known by its synonyms 3-O-
Methyldihydropinosylvin and Dihydropinosylvin monomethyl ether, is a phenolic compound that
has been identified in various natural sources, including Pinus cembra and Bursaphelenchus
xylophilus[1]. Its chemical and physical properties are summarized in the tables below.

Table 1: Physicochemical Properties of 3-Methoxy-5-(2-phenylethyl)phenol
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Property Value Source

Molecular Formula C15H1602 [1112][3]

Molecular Weight 228.29 g/mol [11[2][3]

CAS Number 17635-59-5 [1][2]
3-methoxy-5-(2-

IUPAC Name [1]
phenylethyl)phenol

Melting Point 49-53 °C [2]

N ) 368.7 °C at 760 mmHg

Boiling Point ) [2]
(Predicted)

pKa (Predicted) 10.13+0.10 This is a predicted value.

LogP (Predicted) 3.8 [1]

Solubility

Poorly soluble in water;
Soluble in organic solvents [1]

such as ethanol and acetone.

Table 2: Spectroscopic Data for 3-Methoxy-5-(2-phenylethyl)phenol

Spectrum Type

Data Availability and
. Source
Details

Mass Spectrometry (MS)

GC-MS data available. [4]

Infrared (IR) Spectroscopy

Vapor phase IR spectrum

[4]

available.

Nuclear Magnetic Resonance

(NMR) Spectroscopy

1H and 13C NMR spectra are

5
available. [5]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis, purification, and

analysis of 3-Methoxy-5-(2-phenylethyl)phenol, based on established chemical principles
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and general protocols for similar compounds.

A plausible synthetic route to 3-Methoxy-5-(2-phenylethyl)phenol involves the Wittig reaction
between 3-methoxy-5-hydroxybenzaldehyde and benzyltriphenylphosphonium chloride,
followed by reduction of the resulting stilbene.

Materials:

¢ 3-methoxy-5-hydroxybenzaldehyde

e Benzyltriphenylphosphonium chloride

e Sodium hydride (NaH) or other suitable base
e Dry tetrahydrofuran (THF)

e Palladium on carbon (Pd/C, 10%)

e Hydrogen gas (H2)

e Methanol or Ethanol

 Diethyl ether

e Saturated aqueous ammonium chloride (NH4Cl)
e Anhydrous magnesium sulfate (MgSOa)

o Standard glassware for organic synthesis (round-bottom flasks, condenser, dropping funnel,
etc.)

e Magnetic stirrer and heating mantle
» Hydrogenation apparatus
Procedure:

Step 1: Synthesis of 3-Methoxy-5-(2-phenylethenyl)phenol (Stilbene intermediate)
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In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
condenser, and a nitrogen inlet, add benzyltriphenylphosphonium chloride (1.1 eq) and dry
THF.

Cool the suspension to 0 °C in an ice bath and slowly add sodium hydride (1.1 eq) portion-

wise.

Allow the mixture to stir at room temperature for 1 hour to form the ylide (a color change to
deep red/orange is typically observed).

Cool the reaction mixture back to 0 °C and add a solution of 3-methoxy-5-
hydroxybenzaldehyde (1.0 eq) in dry THF dropwise via a dropping funnel.

After the addition is complete, allow the reaction to warm to room temperature and then
reflux for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction to room temperature and quench by the slow addition of
saturated aqueous NH4Cl solution.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous MgSQOas, and concentrate
under reduced pressure to obtain the crude stilbene product.

Step 2: Reduction to 3-Methoxy-5-(2-phenylethyl)phenol

Dissolve the crude 3-methoxy-5-(2-phenylethenyl)phenol from the previous step in methanol
or ethanol in a hydrogenation flask.

Add a catalytic amount of 10% Pd/C to the solution.
Connect the flask to a hydrogenation apparatus and purge the system with hydrogen gas.

Stir the reaction mixture under a hydrogen atmosphere (typically 1-3 atm) at room
temperature until the reaction is complete (monitor by TLC or GC-MS).

Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove
the palladium catalyst.
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e Wash the Celite pad with additional solvent (methanol or ethanol).

» Concentrate the filtrate under reduced pressure to yield the crude 3-Methoxy-5-(2-
phenylethyl)phenol.

The crude product can be purified by flash column chromatography on silica gel.

Materials:

Silica gel (230-400 mesh)

Hexane

Ethyl acetate

Glass column for chromatography

Fraction collector or test tubes

Procedure:

e Prepare a slurry of silica gel in hexane and pack the column.

o Dissolve the crude product in a minimal amount of dichloromethane or the eluent mixture.
o Load the sample onto the top of the silica gel column.

e Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl
acetate and gradually increasing to 20%).

» Collect fractions and monitor by TLC to identify the fractions containing the pure product.

o Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the
purified 3-Methoxy-5-(2-phenylethyl)phenol as a solid or oil.

Analysis of the purified product can be performed using GC-MS to confirm its identity and
purity. Derivatization is often employed for phenolic compounds to improve their volatility and
chromatographic behavior.
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Materials:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Appropriate GC column (e.g., HP-5MS)

Silylating agent (e.g., N,O-Bis(trimethylsilyDtrifluoroacetamide (BSTFA) with 1% TMCS)

Dry pyridine or other suitable solvent

Vials for sample preparation
Procedure:
» Derivatization (Silylation):

Dissolve a small amount (approx. 1 mg) of the purified product in dry pyridine (100 uL) in a

[e]

vial.

[e]

Add the silylating agent (e.g., BSTFA with 1% TMCS, 100 pL).

o

Cap the vial tightly and heat at 60-70 °C for 30 minutes.

[¢]

Allow the sample to cool to room temperature before injection.
e GC-MS Analysis:
o Injector Temperature: 250 °C
o Carrier Gas: Helium at a constant flow of 1 mL/min.
o Oven Temperature Program:
= [nitial temperature: 100 °C, hold for 2 minutes.
= Ramp to 280 °C at a rate of 10 °C/min.

» Hold at 280 °C for 10 minutes.
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o MS Transfer Line Temperature: 280 °C
o lon Source Temperature: 230 °C

o Mass Range: m/z 40-550

o Data Analysis:

o Analyze the resulting chromatogram and mass spectrum. The mass spectrum of the
silylated derivative should show a molecular ion peak corresponding to the addition of the
silyl group(s) and characteristic fragmentation patterns.

Biological Activity and Potential Mechanisms of
Action

3-Methoxy-5-(2-phenylethyl)phenol, as dihydropinosylvin monomethyl ether, has
demonstrated nematicidal activity, suggesting its potential as a natural pesticide[4][6]. It has
also been noted for its potential anti-influenza virus activity[4].

While specific signaling pathways for 3-Methoxy-5-(2-phenylethyl)phenol have not been fully
elucidated, the biological activities of structurally related stilbenoids and phenolic compounds
suggest potential mechanisms of action. These may include:

¢ Antioxidant Activity: Phenolic compounds are well-known for their ability to scavenge free
radicals.

e Modulation of Inflammatory Pathways: Related compounds have been shown to interact with
key inflammatory signaling pathways such as NF-kB and MAPK.

« Interaction with Cell Signaling Cascades: Other natural phenols have been found to
modulate pathways like the Wnt/[3-catenin signaling pathway, which is crucial in various
cellular processes.

Further research is required to determine the precise molecular targets and signaling pathways
affected by 3-Methoxy-5-(2-phenylethyl)phenol.

Visualizations
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The following diagram illustrates a general experimental workflow for the synthesis and
characterization of 3-Methoxy-5-(2-phenylethyl)phenol.

Crude Product

Reactants:
3-methoxy-5-hydroxybenzaldehyde
Benzyltriphenylphosphonium chioride

on Wittig Reaction

Synthesis

Purification
(Column Chromatography)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and analysis of 3-Methoxy-5-(2-
phenylethyl)phenol.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b093078?utm_src=pdf-body
https://www.benchchem.com/product/b093078?utm_src=pdf-body-img
https://www.benchchem.com/product/b093078?utm_src=pdf-body
https://www.benchchem.com/product/b093078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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